Cas no 105-43-1 (3-methylpentanoic acid)

3-methylpentanoic acid Properties

Names and Identifiers

• 3-Methylpentanoic acid
• 2-Methyl butane-1-carboxylic acid
• 3-METHYL-N-PENTANOIC ACID
• 3-METHYL-N-VALERIC ACID
• (+/-)-3-METHYLVALERIC ACID
• 3-METHYLVALERIC ACID
• DL-3-METHYLVALERIC ACID
• FEMA 3437
• FEMA NUMBER 3437
• PENTANOIC ACID, 3-METHYL-SEC-BUTYLACETIC ACID
• TIMTEC-BB SBB008180
• 3-methyl-pentanoicaci
• beta-Methylvaleric acid
• dl-2-methylvalericacid
• DL-3-Methylvaleriansαure
• Valeric acid, 3-methyl-
• Valericacid,3-methyl(DL)
• β-Methylvalericacid
• 3-Ethylbutanoic acid
• 3-Methyl valerate
• anteisohexanoic acid
• SEC-BUTYLACETIC ACID
• Valericacid,3-methyl
• 3-Methyl pentanoic acid
• Valericacid,3-methyl-
• 3-methyl-pentanoic acid
• Pentanoic acid, 3-methyl-
• 3-methyl valeric acid
• (S)-3-Methylvaleric Acid
• 2-Methylbutane-1-carboxylic acid
• dl-3-methyl valeric acid
• IGIDLTISMCAULB-UHFFFAOYSA-N
• (R)-3-METHYL-PENTANOICACID
• Butylacetic acid, sec-
• 10347-9
• 3-Methylpentanoic Acid
• +Expand

• MDL： MFCD00002729
• InChIKey： IGIDLTISMCAULB-UHFFFAOYSA-N
• Inchi： 1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• SMILES： O([H])C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O
• BRN： 1720696

Computed Properties

• Exact Mass: 116.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.084
• Heavy Atom Count: 8
• Complexity: 78.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.50720
• PSA: 37.30000
• Refractive Index: n20/D 1.416(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 197°C(lit.)
• Melting Point: -41 ºC
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• FEMA: 3437
• Color/Form: Colorless liquid, acid, herb smell, faint green smell.
• Solubility: Soluble in ether, ethanol and water.
• Density: 0.93 g/mL at 25 °C(lit.)

3-methylpentanoic acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：Store below +30°C.
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：T
• HazardClass：8
• FLUKA BRAND F CODES：13

3-methylpentanoic acid Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances